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Compound of Interest

Compound Name: Phenyilsilane-d3

Cat. No.: B15293124

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the key chemical properties of Phenylsilane-d3, a
deuterated organosilane compound. It also outlines a common experimental protocol for its
synthesis, offering a valuable resource for researchers in various fields, including medicinal
chemistry and materials science.

Quantitative Data Summary

The fundamental molecular properties of Phenylsilane-d3 are summarized in the table below.
These values are essential for stoichiometric calculations, analytical characterization, and
interpretation of experimental results.

Property Value References
Molecular Formula CeHsDsSi [1112]
CeD3HsSi [31141(5]

Molecular Weight 111.23 g/mol [1][2][6]
111.232 g/mol [3114105]

IUPAC Name trideuterio(phenyl)silane [2][4][6]

CAS Number 18164-03-9 [1][3][4]
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Experimental Protocol: Synthesis of Phenylsilane-
d3

The synthesis of Phenylsilane-d3 is typically achieved through a two-step process involving a
Grignard reaction followed by reduction with a deuterated reducing agent. This method allows
for high isotopic enrichment.[2]

Step 1: Grignard Reaction
o Objective: To form the phenyl-silicon bond.

e Procedure: Phenylmagnesium bromide (PhMgBr) is reacted with tetraethyl orthosilicate
(Si(OEt)4). This reaction results in the formation of Phenyltriethoxysilane (PhSi(OEt)s).

Step 2: Reduction
o Objective: To introduce the deuterium atoms.

e Procedure: The Phenyltriethoxysilane (PhSi(OEt)s) produced in the first step is then treated
with lithium aluminum deuteride (LiAIDa4). This reduction step replaces the ethoxy groups with
deuterium atoms, yielding the final product, Phenylsilane-d3 (CeHsSiDs).[2]

Visualization of the Synthetic Pathway

The following diagram illustrates the workflow for the synthesis of Phenylsilane-d3.

Grignard

Phenylmagnesium bromide Reaction
(PhMgBr)
) Phenyltriethoxysilane )
(PhSI(OED)3) Reduction
Tetracttyl orthosicate } —
(C6H5SID3)

Lithium aluminum deuteride
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Synthetic pathway of Phenylsilane-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Phenylsilane-d3: A Technical Overview of its Properties
and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15293124#phenylsilane-d3-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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